Cas no 3702-98-5 (Ethyl 4,4,4-Trichloro-3-oxobutanoate)
3702-98-5 structure
Product Name:Ethyl 4,4,4-Trichloro-3-oxobutanoate
CAS No:3702-98-5
MF:C6H7Cl3O3
MW:233.476979494095
MDL:MFCD00043329
CID:316289
PubChem ID:87577056
Update Time:2025-04-19
Ethyl 4,4,4-Trichloro-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4,4,4-trichloro-3-oxo-, ethyl ester
- ethyl 4,4,4-trichloro-3-oxobutanoate
- Ethyl 4,4,4-trichloroacetoacetate
- 4,4,4-Trichloroacetoacetic Acid Ethyl Ester
- Ethyl 4,4,4-trichloro-3-oxobutyrate
- Butanoic acid, 4,4,4-trichloro-3-oxo-, ethyl ester
- XGIRWPYENXRJMZ-UHFFFAOYSA-N
- 4,4,4-Trichloroacetic acid ethyl ester
- 4,4,4-trichloro-3-oxo-butyric acid ethyl ester
- C6H7Cl3O3
- 4,4,4-TRICHLOROACETOACETICACIDETHYLESTER
- XGIRWPYENXRJMZ-UHFFFAOYSA-
- 1804AE
- AKOS022439483
- EINECS 223-041-8
- NS00030143
- AS-65829
- 3702-98-5
- T1285
- E78885
- Ethyl 4,4,4-trichloro-3-oxobutanoate #
- Ethyl4,4,4-trichloro-3-oxobutanoate
- FT-0719716
- InChI=1/C6H7Cl3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- Ethyl 4,4,4-trichloroacetoacetate, >=97% (GC)
- MFCD00043329
- DTXSID90190520
- SCHEMBL4308487
- DB-069479
- Ethyl 4,4,4-Trichloro-3-oxobutanoate
-
- MDL： MFCD00043329
- Inchi： 1S/C6H7Cl3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- InChI Key： XGIRWPYENXRJMZ-UHFFFAOYSA-N
- SMILES： ClC(C(CC(=O)OCC)=O)(Cl)Cl
Computed Properties
- Exact Mass: 231.94600
- Monoisotopic Mass: 231.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Density: 1.389 g/mL at 20 °C(lit.)
- Boiling Point: 234°C
- Flash Point: 86°C
- Refractive Index: n20/D 1.470
- PSA: 43.37000
- LogP: 1.87890
Ethyl 4,4,4-Trichloro-3-oxobutanoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S23-S24/25
Ethyl 4,4,4-Trichloro-3-oxobutanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 4,4,4-Trichloro-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927600-500mg |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 500mg |
$69.00 | 2023-05-18 | ||
| TRC | E927600-1g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 1g |
$ 90.00 | 2022-06-05 | ||
| TRC | E927600-5g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 5g |
$454.00 | 2023-05-18 | ||
| TRC | E927600-25g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 25g |
$1068.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02358-5ml |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | 5ml |
¥3158.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71835-1g |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | ≥97% | 1g |
¥158.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71835-5g |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | ≥97% | 5g |
¥638.0 | 2023-09-05 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1285-10G |
Ethyl 4,4,4-Trichloroacetoacetate |
3702-98-5 | >97.0%(GC) | 10g |
¥790.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1285-25G |
Ethyl 4,4,4-Trichloroacetoacetate |
3702-98-5 | >97.0%(GC) | 25g |
¥1890.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1285-25g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 97.0%(GC) | 25g |
￥2290.0 | 2022-06-10 |
Ethyl 4,4,4-Trichloro-3-oxobutanoate Related Literature
-
Kommera Rajkumar,Pathi Suman,Bhimapaka China Raju RSC Adv. 2015 5 73850
-
Kurma Siva Hariprasad,Kasagani Veera Prasad,Bhimapaka China Raju RSC Adv. 2016 6 108654
3702-98-5 (Ethyl 4,4,4-Trichloro-3-oxobutanoate) Related Products
- 41051-21-2(Butanoic acid,4-chloro-3-oxo-, octyl ester)
- 66280-48-6(Butanoic acid, 4-chloro-3-oxo-, 1,6-hexanediyl ester (9CI))
- 638-07-3(ethyl 4-chloro-3-oxobutanoate)
- 5423-33-6(Butanoicacid, 4-chloro-3-oxo-, ethyl ester, copper(2+) salt (2:1))
- 20101-80-8(Butanoic acid,4,4,4-trichloro-, ethyl ester)
- 86728-88-3(Butanoic acid, 4-chloro-3-oxo-, hexyl ester)
- 85525-26-4(Butyl 4-chloro-3-oxobutanoate)
- 86728-87-2(Pentyl 4-chloro-3-oxobutanoate)
- 41051-20-1(Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester)
- 88488-45-3(Butanoic acid, 4-chloro-3-oxo-, 1,2-ethanediyl ester (9CI))
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
